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Compound of Interest

Compound Name: p38 MAP Kinase Inhibitor IV

Cat. No.: B1678146 Get Quote

Proper disposal of p38 MAP Kinase Inhibitor IV is crucial for maintaining a safe laboratory

environment and ensuring compliance with environmental regulations. This guide provides

detailed procedures for the safe handling and disposal of this compound, intended for

researchers, scientists, and drug development professionals.

Safety and Disposal Information Summary
Before handling p38 MAP Kinase Inhibitor IV, it is essential to consult the Safety Data Sheet

(SDS) for the specific product you are using. The following table summarizes key quantitative

and safety data for p38 MAP Kinase Inhibitor IV (CAS Number: 1638-41-1).
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Property Value

Chemical Name 2,2ʹ-Sulfonyl-bis-(3,4,6-trichlorophenol)

CAS Number 1638-41-1

Molecular Formula C₁₂H₄Cl₆O₄S

Appearance White to beige powder[1][2]

Solubility
Soluble in DMSO at 5 mg/mL (with warming)[1]

[2]

Storage Temperature 2-8°C[1][2]

Storage Class Code 11 - Combustible Solids[1]

Waste Disposal

Must be disposed of in accordance with national

and local regulations. Leave chemicals in

original containers if possible. Do not mix with

other waste. Handle uncleaned containers as

the product itself.[3]

Personal Protective Equipment (PPE)
Wear protective gloves, protective clothing, eye

protection, and face protection.[4]

Step-by-Step Disposal Protocol
Adherence to a strict protocol is necessary for the safe disposal of p38 MAP Kinase Inhibitor
IV and associated waste.

1. Waste Identification and Segregation:

Solid Waste: This includes unused or expired p38 MAP Kinase Inhibitor IV powder, as well

as contaminated consumables such as weigh boats, pipette tips, and gloves. This waste

should be segregated as chemical waste.

Liquid Waste: This includes solutions containing the inhibitor, such as stock solutions in

DMSO or experimental media. This waste must be collected separately. Do not dispose of

solutions containing this inhibitor down the drain.[3][5]
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Sharps Waste: Needles, syringes, or other sharps contaminated with the inhibitor should be

disposed of in a designated sharps container.

2. Container Selection and Labeling:

Use containers that are compatible with the waste type. For solid waste, a securely sealed

plastic bag or a labeled, sealed container is appropriate. For liquid waste, use a labeled,

leak-proof container, preferably glass for solvent-based solutions, with a screw-top cap.[5][6]

All waste containers must be clearly labeled as "Hazardous Waste." The label should include

the full chemical name ("p38 MAP Kinase Inhibitor IV"), the CAS number (1638-41-1), the

primary hazard (e.g., "Chemical Waste"), and the name of the principal investigator or lab.[5]

3. Waste Accumulation and Storage:

Store waste containers in a designated, secure area within the laboratory, away from

incompatible materials.[7]

Liquid waste containers should be stored in secondary containment trays to prevent spills.[6]

Do not overfill waste containers. It is recommended to arrange for disposal when the

container is about 75% full.[5]

4. Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the chemical waste.

Follow all institutional procedures for waste manifest and pickup.

Do not attempt to treat or neutralize the chemical waste unless you are trained and

authorized to do so.

5. Accidental Spills:

In the event of a spill, evacuate the immediate area.

Alert your supervisor and follow your institution's spill response procedures.
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For a small spill of the powder, carefully collect it without creating dust. For a liquid spill,

absorb it with an inert material.

All cleanup materials must be disposed of as hazardous waste.[8]

Visual Guides
The following diagrams illustrate the p38 MAPK signaling pathway and the logical workflow for

the disposal of p38 MAP Kinase Inhibitor IV.
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Caption: A flowchart outlining the key steps for the proper disposal of p38 MAP Kinase
Inhibitor IV.
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Click to download full resolution via product page

Caption: A simplified diagram of the p38 MAPK signaling cascade, indicating the point of action

for p38 MAP Kinase Inhibitor IV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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